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Cat. No.: B046061 Get Quote

An In-Depth Technical Guide to the Safe Handling of Methanol-d4

Methanol-d4 (CD₃OD), a deuterated isotopologue of methanol, is an essential solvent in

Nuclear Magnetic Resonance (NMR) spectroscopy, prized for its ability to dissolve a wide

range of organic compounds without producing a proton signal that would interfere with the

analysis.[1][2] While indispensable in research and drug development, its physical and

toxicological properties are similar to that of non-deuterated methanol, necessitating strict

adherence to safety protocols. This guide provides a comprehensive overview of the safety

data, handling precautions, and emergency procedures for Methanol-d4 to ensure its safe use

in the laboratory.

Physical and Chemical Properties
Methanol-d4 is a colorless, highly flammable liquid.[1][3] Its physical and chemical

characteristics are summarized below. Understanding these properties is crucial for safe

handling and storage.
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Property Value Source(s)

Molecular Formula C D₄ O [4]

Molecular Weight 36.07 g/mol [5][6]

Appearance Colorless, clear liquid [1][7]

Boiling Point 64 - 65.4 °C [1][6][7]

Melting Point -99 °C to -98 °C [1][6][7]

Flash Point 9.7 °C to 11 °C (closed cup) [6][7]

Density 0.888 g/mL at 25 °C [1][6]

Vapor Pressure 129 hPa at 20 °C [1][3]

Explosive Limits 5.5% - 36.5% (V) [3][6]

Solubility

Miscible with water, ethanol,

ether, acetone, and

chloroform.[1][3]

[1][3]

Hazard Identification and GHS Classification
Methanol-d4 is classified as a hazardous substance under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals. It is highly flammable, toxic if swallowed,

inhaled, or in contact with skin, and can cause serious damage to organs.[8][9][10]

Signal Word:Danger[5][8]

GHS Pictograms: GHS02 (Flammable), GHS06 (Toxic), GHS08 (Health Hazard)[8][11]

Hazard Statements (H-Statements):

H225: Highly flammable liquid and vapor.[5][9][11]

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[8][9][11]

H370: Causes damage to organs, particularly the central nervous system, eyes, heart, and

kidneys.[5][9][10]
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The logical flow from hazard classification to necessary precautions is outlined in the diagram

below.

GHS Hazard and Precautionary Logic for Methanol-d4

Hazard Identification

Prevention (P2XX)

Response (P3XX)Storage (P4XX)

H225: Highly Flammable

P210: Keep away from
heat/sparks/flames.

 requires

H301+H311+H331: Acutely Toxic

P260: Do not breathe
mist/vapors/spray.

 requires

P280: Wear protective
gloves/clothing/eye protection.

 requires

P405: Store locked up.

 informs

H370: Specific Target
Organ Toxicity

 requires

P270: Do not eat, drink,
or smoke when using.

 requires

P307+P311: If exposed,
call a POISON CENTER.

 requires

P403+P235: Store in a well-ventilated
place. Keep cool.

 informs

P304+P340: If Inhaled,
Remove to fresh air.

 leads to

P301+P310: If Swallowed,
Immediately call a POISON CENTER.

 leads to

P302+P352: If on Skin,
Wash with plenty of water.

 leads to

Click to download full resolution via product page

GHS Hazard and Precautionary Logic for Methanol-d4

Toxicological Data
Toxicological data for Methanol-d4 is often extrapolated from its non-deuterated counterpart,

methanol. It is toxic through oral, dermal, and inhalation routes of exposure.
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Toxicity Metric Value Species Source(s)

Oral LD₅₀ 5628 mg/kg Rabbit [3]

Oral LDLo 143 mg/kg Human [10]

Dermal LD₅₀ 15,800 - 17,100 mg/kg Rabbit [3][7]

Inhalation LC₅₀ 22500 ppm (4 h) Rat [7]

Handling and Storage Precautions
Safe handling and storage are paramount to minimizing exposure and preventing accidents.

Safe Handling
Ventilation: Always handle Methanol-d4 in a well-ventilated area or under a chemical fume

hood.[9][12]

Ignition Sources: It is highly flammable. Keep away from open flames, hot surfaces, sparks,

and other ignition sources.[8][9][13] Use non-sparking tools and explosion-proof electrical

equipment.[10][13]

Static Discharge: Take precautionary measures against static discharge by grounding and

bonding containers and receiving equipment.[9][13]

Personal Contact: Do not breathe mist, vapors, or spray.[9][13] Avoid contact with skin, eyes,

and clothing.[12][13]

Hygiene: Do not eat, drink, or smoke when using this product.[13] Wash hands thoroughly

after handling and before breaks.[9][13] Contaminated clothing should be removed

immediately and washed before reuse.[13]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8][9][12]

Conditions: Store at room temperature away from light and moisture.[13] Store locked up or

in an area accessible only to qualified personnel.[9][13]
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Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, acid chlorides, acid anhydrides, reducing agents, and alkali metals.[1][10]

Exposure Controls and Personal Protection
Appropriate engineering controls and personal protective equipment (PPE) must be used to

prevent exposure.

Engineering Controls: Use local exhaust ventilation and work within a chemical fume hood to

maintain airborne concentrations below exposure limits.[8]

Eye/Face Protection: Wear chemical safety goggles or a face shield with safety glasses.[13]

Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (e.g., butyl

rubber).[12][13] Flame-retardant antistatic protective clothing is recommended.[9]

Respiratory Protection: If ventilation is inadequate, use an approved supplied-air respirator

or a gas mask for organic gases.[7][13]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or has stopped, administer artificial respiration. Call a physician or

poison center immediately.[8][14]

Skin Contact: Take off immediately all contaminated clothing. Wash the affected skin with

plenty of soap and water. Seek immediate medical attention.[8][14]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Consult a physician.[8][14]

Ingestion: Rinse mouth immediately and drink plenty of water. Do not induce vomiting. Call a

physician or poison center immediately.[8] Be aware that methanol may be fatal or cause

blindness if swallowed.[14]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. Do not use a heavy water jet.[8]

Specific Hazards: Vapors are heavier than air and may travel along the ground to a source of

ignition.[8][15] Vapors may form explosive mixtures with air.[8][15] Hazardous combustion

products include carbon monoxide and carbon dioxide.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[8][13]

Accidental Release Measures
Personal Precautions: Evacuate the area. Do not breathe vapors and avoid contact with the

substance. Ensure adequate ventilation and remove all ignition sources.[9][13]

Containment and Cleanup: Cover drains to prevent entry into sewers.[8][9] Absorb the spill

with a non-combustible absorbent material (e.g., sand, earth, Chemizorb®) and collect it into

a suitable container for disposal.[8][9]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[1][10]

Hazardous Reactions: There is a danger of explosion with strong oxidizers, nitric acid, and

perchlorates.[8][16] It can react exothermically with acids and reducing agents.[8][16]

Conditions to Avoid: Keep away from heat, flames, sparks, and other ignition sources.[8][15]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,

alkali metals, and some plastics.[1][10][16]

Experimental Protocol: Preparing an NMR Sample
with Methanol-d4
This protocol outlines the standard procedure for preparing a sample for NMR analysis using

Methanol-d4, incorporating essential safety measures.
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Workflow for NMR Sample Preparation with Methanol-d4

Start

Step 1: Don PPE
(Lab coat, safety goggles, gloves)

Step 2: Set up in Chemical Fume Hood

Step 3: Weigh 1-10 mg of analyte
into a clean vial

Step 4: Add ~0.6-0.7 mL of Methanol-d4
using a glass pipette

Step 5: Cap vial and gently vortex
or swirl to dissolve sample

Step 6: Transfer solution to an
NMR tube using a Pasteur pipette

Step 7: Cap the NMR tube securely

Step 8: Dispose of waste properly
(pipettes, vial)

Proceed to NMR Spectrometer

Click to download full resolution via product page

Workflow for NMR Sample Preparation with Methanol-d4
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Methodology:

Personal Protective Equipment (PPE): Before starting, don appropriate PPE, including a

flame-retardant lab coat, chemical safety goggles, and chemical-resistant gloves.

Work Area Preparation: Perform all steps within a certified chemical fume hood to ensure

proper ventilation.[9]

Sample Weighing: Accurately weigh 1-10 mg of the solid analyte directly into a small, clean

glass vial.

Solvent Addition: Using a clean glass pipette, carefully add approximately 0.6-0.7 mL of

Methanol-d4 to the vial. Keep the main solvent container closed when not in use.[13]

Dissolution: Securely cap the vial and gently vortex or swirl it until the sample is completely

dissolved.

Transfer to NMR Tube: Using a clean glass Pasteur pipette, transfer the solution from the

vial into a clean, dry NMR tube.

Capping: Place a cap securely on the NMR tube to prevent spillage and evaporation.

Cleanup and Waste Disposal: Dispose of the used pipette, any residual solvent, and the

empty vial in the appropriate hazardous waste containers according to institutional

guidelines.

Final Check: Ensure the exterior of the NMR tube is clean and dry before taking it to the

spectrometer. Wash hands thoroughly after completing the procedure.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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